![molecular formula C21H21IN2O2S B2482327 (2-Tert-butyl-5-methyl-4-phenylsulfanylpyrazol-3-yl) 2-iodobenzoate CAS No. 851127-04-3](/img/structure/B2482327.png)
(2-Tert-butyl-5-methyl-4-phenylsulfanylpyrazol-3-yl) 2-iodobenzoate
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Description
(2-Tert-butyl-5-methyl-4-phenylsulfanylpyrazol-3-yl) 2-iodobenzoate is a useful research compound. Its molecular formula is C21H21IN2O2S and its molecular weight is 492.38. The purity is usually 95%.
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Scientific Research Applications
Alternative Catalysis and Reactions
Alternative to Benzoquinone : tert-Butyl perbenzoate has been identified as a substitute for benzoquinone in facilitating mild room-temperature Fujiwara-Moritani reactions, enhancing the system further with Cu(OAc)2 as a cocatalyst. This suggests potential applications in organic synthesis and catalysis for related tert-butyl compounds (Liu & Hii, 2011).
Activation Toward Coupling : The direct α-methylation of 1,3-dicarbonyl compounds promoted by tert-butyl peroxybenzoate (TBPB), serving as both the methyl source and radical initiator, indicates the compound's role in novel synthetic pathways (Guo et al., 2014).
Catalysis and Structural Effects
Palladium-Catalysed Carbonylation : Utilizing 2-iodoaniline derivatives in palladium-catalysed carbonylation to synthesize various compounds suggests a framework for exploring the reactivity and catalytic applications of related iodobenzoate and tert-butyl compounds (Ács et al., 2006).
Steric Effects on Resonance : The study on tert-butylbenzoic acids highlights the impact of steric effects on resonance and acidity, which could inform the design and optimization of chemical reactions involving bulky tert-butyl groups (Kulhanek et al., 1999).
Material Synthesis and Properties
Polymer Synthesis : The synthesis of polyhydrazides and poly(amide–hydrazide)s from bis(ether benzoic acid)s, including tert-butyl-substituted derivatives, and their potential for thermally stable materials could parallel applications in material science for compounds with similar functional groups (Hsiao et al., 1999).
Properties
IUPAC Name |
(2-tert-butyl-5-methyl-4-phenylsulfanylpyrazol-3-yl) 2-iodobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21IN2O2S/c1-14-18(27-15-10-6-5-7-11-15)19(24(23-14)21(2,3)4)26-20(25)16-12-8-9-13-17(16)22/h5-13H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQYJMVLYCNDIIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1SC2=CC=CC=C2)OC(=O)C3=CC=CC=C3I)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21IN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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